Cas no 69629-29-4 (2-(2-Chloroquinolin-6-yl)acetic acid)

• Product Name: 2-(2-Chloroquinolin-6-yl)acetic acid
• CAS No: 69629-29-4
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 2620095
• PubChem ID: 12850374
• Update Time: 2025-04-21

2-(2-Chloroquinolin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• DB-216309
• 69629-29-4
• SCHEMBL14676915
• 2-(2-chloroquinolin-6-yl)acetic acid
• 2-(2-Chloroquinolin-6-yl)acetic acid

• Inchi： 1S/C11H8ClNO2/c12-10-4-2-8-5-7(6-11(14)15)1-3-9(8)13-10/h1-5H,6H2,(H,14,15)
• InChI Key： QSXJUCAKCXXATL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CC(CC(=O)O)=C2)=N1

Computed Properties

• Exact Mass: 221.0243562Da
• Monoisotopic Mass: 221.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines